Cas no 108134-82-3 (Ethanone,1-(4-propyl-3-pyridinyl)-)
108134-82-3 structure
Product Name:Ethanone,1-(4-propyl-3-pyridinyl)-
CAS No:108134-82-3
MF:C10H13NO
MW:163.216322660446
CID:127821
PubChem ID:13793741
Update Time:2025-04-18
Ethanone,1-(4-propyl-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(4-propyl-3-pyridinyl)-
- 4-Propyl-3-acetylpyridine
- Ethanone, 1-(4-propyl-3-pyridinyl)- (9CI)
- SCHEMBL4734614
- 1-(4-Propylpyridin-3-yl)ethanone
- 108134-82-3
- XGDKYGUSYJOLKG-UHFFFAOYSA-N
- 4-(1-propyl)-3-acetylpyridine
-
- Inchi: 1S/C10H13NO/c1-3-4-9-5-6-11-7-10(9)8(2)12/h5-7H,3-4H2,1-2H3
- InChI Key: XGDKYGUSYJOLKG-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=CC=1CCC
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
Ethanone,1-(4-propyl-3-pyridinyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
108134-82-3 (Ethanone,1-(4-propyl-3-pyridinyl)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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